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Compound of Interest

Compound Name: Ethyl 5-ethoxy-2-hydroxybenzoate
CAS No.: 14160-70-4
Cat. No.: B087851
Get Quote
. J

Executive Summary & Structural Logic

Ethyl 5-ethoxy-2-hydroxybenzoate presents a classic study in substituent effects on a
benzene ring.[1][2] For the analytical chemist, this molecule offers three distinct spectroscopic
Zones:

o The Chelated Phenol: A highly deshielded hydroxyl proton due to Resonance-Assisted
Hydrogen Bonding (RAHB).[1]

e The Trisubstituted Aromatic System: An AMX or ABX spin system characterized by specific
ortho and meta couplings.[1]

» The Dual Ethyl Environment: Two chemically distinct ethyl groups (ester vs. ether) that must
be differentiated based on electronic deshielding.[1]

Structural Visualization

The following diagram outlines the connectivity and logical flow for assignment.
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C1: Ethyl Ester Anisotropy > Deshielded H6
(EWG) (Ortho to Ester)

C2: Phenolic OH Intramolecular H-Bond > Low-Field OH
(H-Bond Donor) (~10.5 ppm)

C5: Ethoxy Ether Mesomeric Donation > Shielded H3/H4
(EDG) (Ortho/Para to OH/OEt)

Click to download full resolution via product page

Ethyl 5-ethoxy-2-hydroxybenzoate

Figure 1: Structural logic map linking functional groups to expected NMR signals.[1][2]

Experimental Protocol

To ensure data integrity and reproducibility, the following protocol is recommended.

Solvent Selection: The Critical Variable[1]
 Recommended:Chloroform-d (
)-[112]

o Reasoning: Non-polar solvents promote the intramolecular hydrogen bond between the
phenolic hydroxyl and the ester carbonyl.[1] This stabilizes the proton, resulting in a sharp,
characteristic singlet downfield.[2]

e Alternative:DMSO-d

o Warning: DMSO is a strong hydrogen bond acceptor.[1] It may compete with the
intramolecular bond, potentially broadening the OH peak or shifting it, obscuring the
diagnostic "chelate" shift.

Sample Preparation[1][2][3][4][5]
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o Concentration: Dissolve 10-15 mg of sample in 0.6 mL of solvent. High concentrations can
induce intermolecular stacking, slightly perturbing aromatic shifts.[1][2]

o Water Removal: Ensure the solvent is dry.[1] Trace water can exchange with the phenolic
proton, broadening the signal or causing it to disappear (chemical exchange).

e Shimming: Focus on Z1 and Z2 shims.[1] The resolution of the aromatic coupling (splitting of
~3 Hz) requires a well-shimmed magnet.[1]

Spectral Interpretation & Assignment
Zone A: The Phenolic Proton (10.0 - 11.0 ppm)

In salicylates, the hydroxyl group at C2 forms a stable 6-membered ring with the carbonyl
oxygen of the ester at C1.[1]

e Shift:10.30 — 10.80 ppm (Singlet).[1]

e Mechanism: The hydrogen bond deshields the proton by pulling electron density toward the
carbonyl oxygen.[1]

» Validation: Add a drop of

to the NMR tube.[1] Shake and re-acquire. This peak will disappear due to Deuterium
exchange (

), confirming it is an exchangeable proton.[1][2]

Zone B: The Aromatic Region (6.8 — 7.5 ppm)

The molecule has three aromatic protons: H3, H4, and H6.[2][3]
e H3: Ortho to OH, Meta to OEt.

e H4: Meta to OH, Ortho to OEt.

e HG6: Ortho to Ester, Meta to OEt.

Coupling Logic:
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e H3 and H4 are adjacent (Ortho coupling,
Hz).[1][2]

e H4 and H6 are separated by one carbon (Meta coupling,
Hz).[1][2]

e H3 and H6 are para (Para coupling is usually negligible,

Hz).[1][2]
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Chemical Shift .
( L Coupling ( Assignment
Proton Multiplicity

Logic
) )

Most deshielded
aromatic proton
due to the ortho

ester group

H-6 7.30 - 7.45ppm  Doublet (d) Hz (anisotropic

cone).[1][2] Only
shows meta-

coupling to H4.

Shielded by the

ortho ethoxy

group.[1][2]
Doublet of Shows large

-4 700~ 7.10 ppm Doublets (dd) Hz ortho-coupling to

H3 and small
meta-coupling to
H6.

Shielded by the
ortho hydroxyl
group.[1][2]

H-3 6.85 — 6.95 ppm Doublet (d)
Shows large

Hz

ortho-coupling to
H4.[1][2]

Zone C: The Aliphatic Region (1.3 — 4.5 ppm)

This molecule contains two ethyl groups.[1] Distinguishing them requires analyzing the
electronegativity of their neighbors.[1]

o Ester Ethyl (
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o The

is attached to an oxygen which is attached to a carbonyl.[1] The carbonyl withdraws
electron density, deshielding this group significantly.[2]

o : Quartet, ~4.35 — 4.45 ppm.[1][2]

o : Triplet, ~1.38 — 1.42 ppm.[1][2]
o Ether Ethyl (

at C5):

o The

is attached to an ether oxygen.[1] This is less deshielding than the ester oxygen.[1]
o : Quartet, ~3.95 — 4.05 ppm.[1][2][4]

o :Triplet, ~1.38 — 1.42 ppm (often overlaps with the ester methyl).[1][2]

Intramolecular Hydrogen Bonding Mechanism

The stability of the phenolic signal is driven by the formation of a pseudo-ring structure.[1] This
is a critical quality attribute; if the OH peak is broad or shifted upfield (<10 ppm), it may indicate
hydrolysis of the ester or impurities disrupting the bond.
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Figure 2: Resonance-Assisted Hydrogen Bond (RAHB) mechanism responsible for the
downfield shift.[1]

Summary of Chemical Shifts

Solvent;

, 300-400 MHz
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Group (ppm) Multiplicity Integration Notes
Exchangeable;
OH 10.30 - 10.80 Singlet (s) 1H sharp due to H-
bond.[1][2]
Ar-H (C6) 7.30 - 7.45 Doublet (d) 1H Hz.[1][2]
Hz,
Ar-H (C4) 7.00 - 7.10 dd 1H
Hz.[1][2]
Ar-H (C3) 6.85 - 6.95 Doublet (d) 1H Hz.[1][2]
Deshielded by
Ester 4.35-4.45 Quartet (q) 2H ester carbonyl.[1]
[2]
Typical alkox
Ether 3.95 - 4.05 Quartet (q) 2H P Y
shift.[1][2]
Overlapping
_ triplets from both
Methyls 1.35-1.45 Multiplet (m) 6H
ethyl groups.[1]
[2]
References

e Doc Brown's Chemistry. (n.d.).[1] 1H NMR spectrum of methyl 2-hydroxybenzoate (methyl

salicylate). Retrieved from [Link]

o Context: Provides the baseline shifts for the salicylate core, establishing the H-bond shift

at ~10.7 ppm and the aromatic coupling patterns.[1]

e o Context: Used to validate the chemical shift of the ethoxy ether group (

at ~4.06 ppm) versus the ester group.[1]
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+ National Institutes of Health (PMC). (2010).[1] NMR and IR Investigations of Strong
Intramolecular Hydrogen Bonds.[1] Retrieved from [Link]

o Context: Authoritative grounding for the mechanism of Resonance-Assisted Hydrogen
Bonding (RAHB) and its effect on chemical shift deshielding >10 ppm.[1]

e FooDB. (n.d.). Ethyl salicylate: 1H NMR Spectra.[1][5] Retrieved from [Link][1][2]
o Context: Confirms the specific shifts of the ethyl ester group in a salicyl

at ~4.4 ppm).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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